Acid Yellow 40 free acid

Specification

• CAS No.: 32674-42-3
• Molecular Formula: C23H19ClN4O7S2
• Molecular Weight: 563 g/mol
• IUPAC Name: 5-chloro-2-[5-methyl-4-[[4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]-3-oxo-1H-pyrazol-2-yl]benzenesulfonic acid
• Standard InChI: InChI=1S/C23H19ClN4O7S2/c1-14-3-10-19(11-4-14)37(33,34)35-18-8-6-17(7-9-18)25-26-22-15(2)27-28(23(22)29)20-12-5-16(24)13-21(20)36(30,31)32/h3-13,27H,1-2H3,(H,30,31,32)
• Standard InChI Key: YAJBMBQCZCRWSE-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)N=NC3=C(NN(C3=O)C4=C(C=C(C=C4)Cl)S(=O)(=O)O)C
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)N=NC3=C(NN(C3=O)C4=C(C=C(C=C4)Cl)S(=O)(=O)O)C

Introduction

Acid Yellow 40 free acid, also known as Milling yellow 3G (free acid), is a complex organic compound with the molecular formula C23H19ClN4O7S2 and a molecular weight of approximately 563.0 g/mol. It is classified as an arenesulfonic acid and belongs to the azobenzenes class, making it a heteroaryl hydroxy compound and a member of pyrazoles. The monosodium salt of Acid Yellow 40 free acid is used as a biological stain known as Milling yellow 3G, which serves as a histological dye.

Applications and Uses

While specific applications of Acid Yellow 40 free acid are not extensively documented, its monosodium salt form, Milling yellow 3G, is used as a histological dye. This suggests potential use in biological staining for microscopic examination.

Comparison with Other Acid Yellow Compounds

Other Acid Yellow compounds, like Acid Yellow 3, have been studied more extensively. Acid Yellow 3 is used as a hair dye ingredient and has been evaluated for safety by regulatory bodies. It exists in mono and disulfonated forms, with varying molecular weights depending on its salt form.

Table 1: Comparison of Acid Yellow 40 Free Acid and Acid Yellow 3

Property	Acid Yellow 40 Free Acid	Acid Yellow 3
Molecular Formula	C23H19ClN4O7S2	C18H9NO8S2Na2 (disulfonated)
Molecular Weight	563.0 g/mol	477.41 g/mol (disulfonated)
Applications	Histological dye (as monosodium salt)	Hair dye ingredient
Solubility	Not detailed	Soluble in water (20%)